(4-Bromo-3-fluorophenyl)(morpholin-4-yl)methanone
Cat. No. B8769775
Key on ui cas rn:
897016-95-4
M. Wt: 288.11 g/mol
InChI Key: CTXIMPPNCZNPEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([F:16])[cH:4][c:5]([C:8](=[O:9])[N:10]2[CH2:11][CH2:12][O:13][CH2:14][CH2:15]2)[cH:6][cH:7]1.[CH3:17][Mg:18][Cl:19].[O:21]1[CH2:22][CH2:23][CH2:24][CH2:25]1.[OH2:20]>>[Br:1][c:2]1[c:3]([F:16])[cH:4][c:5]([C:8](=[O:9])[CH3:17])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(c1ccc(Br)c(F)c1)N1CCOCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Mg]Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)c1ccc(Br)c(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
